2,2-dimethyl-N-[4-(1-pyrrolidinyl)phenyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-(4-pyrrolidin-1-ylphenyl)propanamide
• InChI: InChI=1S/C15H22N2O/c1-15(2,3)14(18)16-12-6-8-13(9-7-12)17-10-4-5-11-17/h6-9H,4-5,10-11H2,1-3H3,(H,16,18)
• InChI Key: CPKIBIQUFHPXTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)N2CCCC2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

“2,2-dimethyl-N-[4-(1-pyrrolidinyl)phenyl]propanamide” is a chemical compound with the molecular formula C15H22N2O. It is a complex organic compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound includes a propanamide group (a derivative of propionic acid) with two methyl groups attached to the second carbon atom, a phenyl group, and a pyrrolidinyl group attached to the nitrogen atom.

Scientific Research Applications

Antiviral Applications

A notable application is found in the development of novel nonnucleoside inhibitors targeting cytomegalovirus (CMV) DNA maturation. For instance, a compound structurally related to "2,2-dimethyl-N-[4-(1-pyrrolidinyl)phenyl]propanamide" demonstrated selective inhibition of CMV replication without affecting viral DNA synthesis, transcription, and translation. This research provides insights into viral DNA maturation and packaging, offering a potential pathway for therapeutic intervention against CMV infections (Buerger et al., 2001).

Organic Synthesis and Deprotonation Studies

In the realm of organic chemistry, compounds with a similar structure to "this compound" have been synthesized and studied for their chemical properties. For example, the synthesis and deprotonation of 2-(pyridyl)phenols and 2-(pyridyl)anilines, including 2,2-dimethyl-N-[2-(2- and 3-pyridyl)phenyl]propanamides, were explored using cross-coupling reactions and lithium 2,2,6,6-tetramethylpiperidide (LTMP) (Rebstock et al., 2003).

Spectroscopic Profiling and Docking Studies

A detailed spectroscopic profiling and docking study of a related compound, 2,2-dimethyl-N-(2-pyridinyl)propanamide, using Density Functional Theory (DFT) and various spectroscopic techniques, revealed its structural, electrical, chemical, and biological activities. This study encompasses conformational analysis, FT-IR, FT-Raman, NMR, UV–Visible analysis, and molecular docking studies, highlighting the compound's potential in binding proteins to exhibit Glutathione thiolesterase inhibition (Aayisha et al., 2019).

Polymer Science Applications

In materials science, derivatives of "this compound" have been utilized in the synthesis of fluorinated polyamides, polyimides, and poly(amide-imide)s based on noncoplanar 2,2'-dimethyl-4,4'-biphenylene units. These polymers exhibit excellent solubility, thermal stability, and mechanical properties, alongside low dielectric constants and high transparency, making them suitable for advanced materials applications (Liaw et al., 2006).

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various enzymes and receptors, influencing their function .

Mode of Action

Amides, in general, can act as both an acid and a base . The electron withdrawing and resonance effects associated with the carbonyl group in amides make them more strongly acidic than ammonia .